molecular formula C9H11N3S2 B8705226 4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine CAS No. 121746-11-0

4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine

Cat. No. B8705226
CAS RN: 121746-11-0
M. Wt: 225.3 g/mol
InChI Key: OWZCHEFDQNYUOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C9H11N3S2 and its molecular weight is 225.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

121746-11-0

Product Name

4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine

Molecular Formula

C9H11N3S2

Molecular Weight

225.3 g/mol

IUPAC Name

5,6-dimethyl-2-methylsulfanylthieno[2,3-d]pyrimidin-4-amine

InChI

InChI=1S/C9H11N3S2/c1-4-5(2)14-8-6(4)7(10)11-9(12-8)13-3/h1-3H3,(H2,10,11,12)

InChI Key

OWZCHEFDQNYUOA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC2=NC(=NC(=C12)N)SC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of N-(3-cyano-4,5-dimethylthiophen-2-ylcarbamothioyl)-benzamide (Example 1a) (1.33 g, 4.22 mmol) in ethanol (25 mL) was added NaOH (2.0 N, 5.8 mL) at room temperature under nitrogen. After stirring at 100° C. under nitrogen for 0.5 h, the reaction mixture was cooled in an ice bath and MeI (0.8 mL) was added dropwise. After stirring for another 0.5 h, the resulting precipitate was collected by filtration, rinsed with water, 20% EtOH/H2O, and dried under vacuum to give the title compound (840 mg, 89%). 1H NMR (400 MHz, DMSO-d6) δ2.32 (s, 3H), 2.34 (s, 3H), 2.42 (s, 3H), 6.93 (bs, 2H). MS 226 (MH+).
Quantity
1.33 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
5.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.8 mL
Type
reactant
Reaction Step Three
Yield
89%

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